2-(2-Chloro-phenyl)-2-pyrrolidin-1-yl-ethylamine
Overview
Description
2-(2-Chloro-phenyl)-2-pyrrolidin-1-yl-ethylamine is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Derivative Synthesis : A study by Wang et al. (2015) discusses the synthesis of substituted γ-amino alcohols and pyrrolidine derivatives, including an all-substituted pyrrolidine derivative with multiple stereogenic centers obtained through diastereoselective [1,2]-Wittig rearrangement and intramolecular cyclization (Wang et al., 2015).
Synthesis of Fused Pyridopyrimidine and Pyridothienotriazine Derivatives : Research by Rashad et al. (2005) highlights the use of a pyridine derivative as a precursor in the preparation of pyridopyrimidine and pyridothienotriazine derivatives. This study showcases the potential for developing compounds with antimicrobial activity (Rashad et al., 2005).
Complexes for Catalysis : Singh et al. (2009) explored the reactions of various derivatives with N-{2-(chloroethyl)}pyrrolidine to synthesize complexes for catalytic applications in organic reactions, such as Heck and Suzuki–Miyaura coupling reactions (Singh et al., 2009).
Synthesis of Pyrrole-2-carboxylic Acid Derivatives : Law et al. (1984) describe a synthesis method for 1H-pyrrole-2-carboxylic acid derivatives, a process involving the reaction of 2H-azirines and enamines. This synthesis contributes to the field of organic chemistry, particularly in the creation of complex molecular structures (Law et al., 1984).
Material Science and Engineering Applications
Polystyrene Resins with Immobilized Polyamines : A study by Shambhu et al. (1977) involves the binding of polyamine ligands to chloromethylated polystyrene resins, demonstrating applications in materials science, particularly in the development of new materials with enhanced properties (Shambhu et al., 1977).
Catalytic Studies and Structural Analysis : Research by Kumah et al. (2019) on chiral synthons and their reactions with nickel compounds contributes to the understanding of catalytic activities in organic reactions, offering insights into the mechanistic pathways of these processes (Kumah et al., 2019).
Annulation Synthesis of Tetrahydropyridines : Zhu et al. (2003) discuss a phosphine-catalyzed [4 + 2] annulation method to synthesize tetrahydropyridines, illustrating the potential for creating functionalized compounds in organic chemistry (Zhu et al., 2003).
Synthesis of Schiff Base Complexes for Corrosion Inhibition : Das et al. (2017) explore the preparation of Cd(II) Schiff base complexes and their application in corrosion inhibition on mild steel, highlighting the role of coordination chemistry in materials science and corrosion engineering (Das et al., 2017).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with multiple receptors
Mode of Action
It’s known that similar compounds can bind with high affinity to multiple receptors , which suggests that this compound may also interact with its targets in a similar manner.
Biochemical Pathways
It’s known that similar compounds can affect various biological activities . This suggests that this compound may also influence multiple biochemical pathways, leading to diverse downstream effects.
Pharmacokinetics
Similar compounds have been synthesized and screened for different pharmacological activities , which suggests that this compound may also have significant bioavailability.
Result of Action
It’s known that similar compounds can have diverse biological activities , suggesting that this compound may also have a range of molecular and cellular effects.
Action Environment
It’s known that the relative occurrence of phase ii reactions increases for second- and further generation metabolites , suggesting that environmental factors could potentially influence the action of this compound.
Properties
IUPAC Name |
2-(2-chlorophenyl)-2-pyrrolidin-1-ylethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClN2/c13-11-6-2-1-5-10(11)12(9-14)15-7-3-4-8-15/h1-2,5-6,12H,3-4,7-9,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZHQBEMKODNZFF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(CN)C2=CC=CC=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201266467 | |
Record name | β-(2-Chlorophenyl)-1-pyrrolidineethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201266467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
791601-03-1 | |
Record name | β-(2-Chlorophenyl)-1-pyrrolidineethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=791601-03-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | β-(2-Chlorophenyl)-1-pyrrolidineethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201266467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-chlorophenyl)-2-(pyrrolidin-1-yl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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